Cas no 1314987-33-1 (Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)-)

• Product Name: Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)-
• CAS No: 1314987-33-1
• MF: C₇H₄ClF₃IN
• MW: 321.46604347229
• CID: 5527989
• Update Time: 2025-06-29

Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)-
• 2-Chloro-4-iodo-6-trifluoromethyl-phenylamine
• 2-Chloro-4-iodo-6-(trifluoromethyl)aniline

• Inchi： 1S/C7H4ClF3IN/c8-5-2-3(12)1-4(6(5)13)7(9,10)11/h1-2H,13H2
• InChI Key： GEZGNEKXIVQIDH-UHFFFAOYSA-N
• SMILES： C1(N)=C(C(F)(F)F)C=C(I)C=C1Cl

Additional information on Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)-

Comprehensive Overview of Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)- (CAS No. 1314987-33-1)

Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)- (CAS No. 1314987-33-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique halogen-substituted benzene ring, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring chloro, iodo, and trifluoromethyl functional groups, makes it particularly valuable for applications requiring precise electronic modulation and steric effects.

The growing interest in Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)- is driven by its potential role in the development of next-generation therapeutics. Researchers are exploring its utility in drug discovery, particularly in the design of small-molecule inhibitors targeting specific enzymes or receptors. The compound's halogen-rich structure enhances its binding affinity, making it a promising candidate for medicinal chemistry applications. Additionally, its trifluoromethyl group is known to improve metabolic stability, a critical factor in pharmacokinetic optimization.

In the realm of agrochemicals, Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)- is being investigated for its potential as a pesticide intermediate. The compound's halogenated framework contributes to its bioactivity, enabling the development of more effective and environmentally friendly crop protection agents. This aligns with the increasing demand for sustainable agriculture solutions, a topic of high relevance in today's climate-conscious society.

Another area where Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)- shows promise is in advanced materials. Its ability to influence electronic properties makes it suitable for use in organic semiconductors and photovoltaic devices. As the world shifts toward renewable energy sources, the demand for high-performance organic electronic materials is on the rise, further highlighting the importance of this compound.

The synthesis and application of Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)- are subjects of ongoing research, with scientists striving to optimize its production processes and explore new functionalities. Its compatibility with cross-coupling reactions and other catalytic transformations opens up numerous possibilities for custom chemical synthesis. This adaptability is particularly appealing to industries focused on innovation and tailored solutions.

From a market perspective, the demand for Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)- is expected to grow, driven by its diverse applications and the expanding need for high-value intermediates. Companies specializing in fine chemicals and custom synthesis are actively investing in the development of this compound to meet the evolving needs of their clients. This trend is further supported by the increasing emphasis on research and development across multiple industries.

In conclusion, Benzenamine, 2-chloro-4-iodo-6-(trifluoromethyl)- (CAS No. 1314987-33-1) represents a compound of significant scientific and industrial interest. Its unique chemical properties and broad applicability make it a valuable asset in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new potentials for this molecule, its role in shaping the future of these industries is likely to expand, solidifying its position as a key player in modern chemistry.